Cas no 131348-76-0 (Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-)

Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)- structure
131348-76-0 structure
Product Name:Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-
CAS No:131348-76-0
MF:C7H11NO
MW:125.168341875076
CID:102350
PubChem ID:45092478
Update Time:2025-04-18

Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)-
    • Cyclopenta[b]pyrrol-2(1H)-one, hexahydro-, (3aS-cis)- (9CI)
    • (3aS,6aS)-hexahydro-Cyclopenta[b]pyrrol-2(1H)-one
    • SCHEMBL22556208
    • 72845-14-8
    • rac-(3aR,6aR)-octahydrocyclopenta[b]pyrrol-2-one
    • Cyclopenta[b]pyrrol-2(1H)-one, hexahydro-, cis-
    • AKOS006351744
    • DTXSID50666973
    • (3aS,6aS)-Hexahydrocyclopenta[b]pyrrol-2(1H)-one
    • 131348-76-0
    • (3aS,6aS)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[b]pyrrol-2-one
    • EN300-1268354
    • Inchi: 1S/C7H11NO/c9-7-4-5-2-1-3-6(5)8-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m0/s1
    • InChI Key: PMGSPDVTAKHCLW-WDSKDSINSA-N
    • SMILES: O=C1C[C@@H]2CCC[C@@H]2N1

Computed Properties

  • Exact Mass: 125.08413
  • Monoisotopic Mass: 125.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 0.4

Experimental Properties

  • PSA: 29.1

Cyclopenta[b]pyrrol-2(1H)-one,hexahydro-, (3aS,6aS)- Pricemore >>

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